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Compound of Interest

Compound Name: But-3-enoyl Chloride

Cat. No.: B074866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
But-3-enoyl chloride, also known as 3-butenoyl chloride or vinylacetyl chloride, is a versatile

bifunctional reagent widely utilized in organic synthesis. Its structure incorporates a reactive

acyl chloride and a terminal alkene, making it a valuable building block for the introduction of a

butenoyl moiety into a wide range of molecules. This functionality is of particular interest in the

development of pharmaceuticals and chemical probes, notably as a "warhead" for targeted

covalent inhibitors (TCIs) in drug discovery.[1] This document provides detailed experimental

protocols for key reactions involving But-3-enoyl chloride, safety information, and a

discussion of its application in drug development.

Compound Properties
A summary of the key physical and chemical properties of But-3-enoyl chloride is presented

in Table 1.
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Property Value

CAS Number 1470-91-3

Molecular Formula C₄H₅ClO

Molecular Weight 104.53 g/mol

Appearance Yellow to brown liquid

Boiling Point 99.5 °C at 760 mmHg

Purity Typically ≥95%

Storage Temperature -20°C

Safety and Handling
But-3-enoyl chloride is a corrosive, flammable, and moisture-sensitive compound. It should

be handled in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, must be worn. All glassware and

reagents should be thoroughly dried before use to prevent hydrolysis of the acyl chloride. For

detailed safety information, always consult the Safety Data Sheet (SDS).

Experimental Protocols
The high reactivity of the acyl chloride group in But-3-enoyl chloride allows for efficient

acylation of various nucleophiles. The following protocols are representative examples of its

use in common organic transformations.

Protocol 1: Synthesis of N-Aryl But-3-enamide
This protocol details the acylation of an aromatic amine, aniline, to form N-phenylbut-3-

enamide. This reaction is a fundamental method for creating amide bonds, which are prevalent

in pharmaceutical compounds.

Reaction Scheme:

C₄H₅ClO + C₂H₅OH → C₆H₁₀O₂ + HCl
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C₄H₅ClO + C₆H₆ --(AlCl₃)--> C₁₀H₁₀O + HCl

Caption: Workflow for developing a targeted covalent inhibitor using But-3-enoyl chloride.

The signaling pathway being inhibited would be specific to the target protein. For instance, if

the target is a kinase involved in a cancer-related pathway, the covalent inhibition would block

the downstream signaling cascade.
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Caption: Inhibition of a kinase signaling pathway by a But-3-enamide-based TCI.

Conclusion
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But-3-enoyl chloride is a valuable and reactive building block for organic synthesis. The

protocols provided herein offer a foundation for its use in the synthesis of amides, esters, and

ketones. Its application in the development of targeted covalent inhibitors highlights its

importance in modern drug discovery. Researchers should adhere to strict safety protocols

when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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